2-ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
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Description
2-Ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate (CAS: 5708-17-8) is a hexahydroquinoline derivative characterized by a bicyclic quinoline core substituted with a 4-ethylphenyl group at position 4, a methyl group at position 2, and a 2-ethoxyethyl ester at position 2. The compound belongs to a class of 1,4-dihydropyridine analogs, which are widely studied for their biological activities, including calcium channel modulation, antibacterial, and antioxidant properties . Its synthesis typically involves multicomponent reactions, such as Hantzsch-type cyclization, followed by crystallization for structural validation using techniques like X-ray diffraction (employing SHELX software for refinement) .
Properties
IUPAC Name |
2-ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate | |
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InChI |
InChI=1S/C23H29NO4/c1-4-16-9-11-17(12-10-16)21-20(23(26)28-14-13-27-5-2)15(3)24-18-7-6-8-19(25)22(18)21/h9-12,21,24H,4-8,13-14H2,1-3H3 | |
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InChI Key |
NUMVQQDOQISCKI-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCCOCC)C | |
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Molecular Formula |
C23H29NO4 | |
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Molecular Weight |
383.5 g/mol | |
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Comparison with Similar Compounds
Target Compound :
- Position 4 : 4-Ethylphenyl group.
- Position 3 : 2-Ethoxyethyl ester.
- Position 2 : Methyl group.
- Core: Hexahydroquinoline with a 5-oxo moiety.
Analog 1 : Ethyl 4-(3,4-Dimethoxyphenyl)-7-(4-Methoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate ()
- Position 4 : 3,4-Dimethoxyphenyl and 4-methoxyphenyl groups.
- Position 3 : Ethyl ester.
Analog 2 : 2-(Ethylsulfanyl)ethyl 4-(1,3-Benzodioxol-5-yl)-7-(4-Methoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate ()
- Position 4 : 1,3-Benzodioxol-5-yl (electron-rich aromatic system).
- Position 3 : Ethylsulfanylethyl ester.
Analog 4 : Ethyl 4-[4-(Diethylamino)phenyl]-2,7,7-trimethyl-5-oxo-hexahydroquinoline-3-carboxylate (CAS: 299449-67-5; )
- Position 4: 4-(Diethylamino)phenyl (basic, polar group).
- Position 3 : Ethyl ester.
Physicochemical Properties
*Predicted using fragment-based methods. †Calculated from molecular formula in . ‡Estimated based on substituent hydrophobicity.
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